N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)-2-methylbenzamide
Description
N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)-2-methylbenzamide is a chemical compound that has gained significant attention in the field of scientific research. This compound has been synthesized using various methods and has shown promising results in various applications.
Scientific Research Applications
Antioxidant and Antibacterial Applications
The benzamide derivatives, including compounds similar to F2049-0309, have been studied for their antioxidant and antibacterial activities. These compounds have shown promise in scavenging free radicals and chelating metals, which are crucial properties in the development of new medications for oxidative stress-related diseases and infections .
Drug Development
Benzamides are a significant class of compounds widely used in the pharmaceutical industry. They have applications in the treatment of various conditions such as hyperactivity, cancer, and hypercholesterolemia. The compound F2049-0309 could potentially be explored for its efficacy in these areas, given the broad use of benzamide derivatives in drug discovery .
Industrial Applications
Amide compounds, including benzamides, are utilized in industrial sectors such as plastics, rubber, paper, and agriculture. F2049-0309 may have potential uses in these industries, possibly as a chemical intermediate or a functional additive to enhance product properties .
Material Science
The unique chemical structure of F2049-0309 suggests potential implications in material science. Its properties could be harnessed for developing new materials with specific characteristics, such as enhanced durability or specialized chemical reactivity.
Cancer Treatment Research
Compounds like F2049-0309 are being investigated for their roles in cancer treatment. Their ability to interact with various biological pathways makes them candidates for anti-tumor drugs, which could lead to breakthroughs in oncology.
Analytical Chemistry
In the field of analytical chemistry, benzamide derivatives are often used as standards or reagents. F2049-0309 could serve as a reference compound in chromatographic analyses or as a reactant in chemical assays to determine the presence of other substances .
properties
IUPAC Name |
2-methyl-N-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-7-yl]benzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2O2/c1-14(2)21(25)23-12-6-8-16-10-11-17(13-19(16)23)22-20(24)18-9-5-4-7-15(18)3/h4-5,7,9-11,13-14H,6,8,12H2,1-3H3,(H,22,24) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XULFPYBWTBFUMQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NC2=CC3=C(CCCN3C(=O)C(C)C)C=C2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)-2-methylbenzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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